molecular formula C15H12O B8765884 Anthracenemethanol CAS No. 154397-44-1

Anthracenemethanol

Cat. No. B8765884
CAS RN: 154397-44-1
M. Wt: 208.25 g/mol
InChI Key: XCCCHWWMLSAIOH-UHFFFAOYSA-N
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Description

Anthracenemethanol is a useful research compound. Its molecular formula is C15H12O and its molecular weight is 208.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality Anthracenemethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Anthracenemethanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

154397-44-1

Molecular Formula

C15H12O

Molecular Weight

208.25 g/mol

IUPAC Name

anthracen-1-ylmethanol

InChI

InChI=1S/C15H12O/c16-10-14-7-3-6-13-8-11-4-1-2-5-12(11)9-15(13)14/h1-9,16H,10H2

InChI Key

XCCCHWWMLSAIOH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C=C3C(=CC2=C1)C=CC=C3CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 500 mL 2-neck flask equipped with condenser, addition funnel with N2 inlet and stirring bar was added 1-anthracenecarboxylic acid (15B, 6.88 g, 31 mmol) and dry THF (250 mL). To the addition funnel, was added a 1M solution of BH3 in THF (Aldrich, 50 mL, 50 mmol) via cannula. The BH3 solution was added over 1 h and the solution stirred overnight at RT. CH3OH was then added until H2 evolution ceased. H2O (5 mL) and then 1N HCl (5 mL) was added to the flask. The solvents were removed and then PhCH3 (100 mL) added to the flask. The PhCH3 was then also removed. The resulting solid was recrystallized from EtOAc/hexane to give 4.3 g (67%) of (1-anthracenyl)-methanol mp 124°-125°, (C, H), (lit. 124°-125°, S. Akiyama et al., Bull. Chem. Soc. Jap. 35 (1962)).
Quantity
6.88 g
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
5 mL
Type
reactant
Reaction Step Four
Name
Quantity
5 mL
Type
solvent
Reaction Step Four

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